(4-Chlorophenyl)(2-phenylcyclopropyl)methanone oxime

• IUPAC Name: (NE)-N-[(4-chlorophenyl)-(2-phenylcyclopropyl)methylidene]hydroxylamine
• InChI: InChI=1S/C16H14ClNO/c17-13-8-6-12(7-9-13)16(18-19)15-10-14(15)11-4-2-1-3-5-11/h1-9,14-15,19H,10H2/b18-16-
• InChI Key: WFQZPHNZEAURIF-VLGSPTGOSA-N
• Canonical SMILES: C1C(C1C(=NO)C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Isomeric SMILES: C1C(C1/C(=N\O)/C2=CC=C(C=C2)Cl)C3=CC=CC=C3
• Molecular Formula: C16H14ClNO
• Molecular Weight: 271.74 g/mol
• CAS No.: 338749-30-7

Description

(4-Chlorophenyl)(2-phenylcyclopropyl)methanone oxime is a useful research compound. Its molecular formula is C16H14ClNO and its molecular weight is 271.74. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Reactions

(4-Chlorophenyl)(2-phenylcyclopropyl)methanone oxime and its derivatives have been synthesized through various chemical reactions, demonstrating their versatility in organic synthesis. For instance, the compound has been used in the synthesis of cyclopropenone oximes, where it reacts with alkyl and aryl isocyanates to afford 1:2 addition products, 4,6-diazaspiro[2.3]hexenones, highlighting its reactivity towards isocyanates and potential in synthesizing novel organic compounds with complex structures (Yoshida et al., 1988).

Biological Activities

Research on derivatives of this compound has shown promising biological activities. A study on the synthesis and molecular docking of new 1,3-oxazole clubbed pyridyl-pyrazolines as anticancer and antimicrobial agents revealed that compounds incorporating this compound structures displayed significant anticancer and antimicrobial activities, underscoring their potential as therapeutic agents (Katariya et al., 2021).

Moreover, the design, synthesis, and evaluation of antibacterial activities of 4-alkoxy/aryloxyphenyl cyclopropyl methane oxime derivatives demonstrated excellent activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. This study highlights the compound's potential in developing new antibacterial agents (Chaudhary et al., 2021).

Environmental Applications

In the context of environmental science, this compound derivatives have been explored for their utility in advanced oxidation processes. The study on chromate-induced activation of hydrogen peroxide for oxidative degradation of aqueous organic pollutants, including 4-chlorophenol, using a Cr(VI)/H2O2 system active over a wide pH range, indicates the role these compounds could play in environmental remediation and pollution control (Bokare & Choi, 2011).

Mechanism of Action

Oximes

are a class of organic compounds containing the >C=N-OH moiety . They are usually generated by the reaction of hydroxylamine with aldehydes or ketones . Oximes have been found to exhibit various biological activities, including bactericidal, fungicidal, antidepressant, anticancer, and herbicidal activities .

Target of Action

Some oximes are known to reactivate acetylcholinesterase by attaching to phosphorus, forming an oxime-phosphonate .

Mode of Action

The mode of action of oximes generally involves the reaction of the oxime group with other functional groups in biological molecules. For example, oximes can react with carbonyl groups in aldehydes or ketones to form hydrazones .

Biochemical Pathways

Oximes can affect various biochemical pathways depending on their specific structures and targets .

Result of Action

Oximes can have various effects at the molecular and cellular level depending on their specific structures and targets .